Cas no 1248559-69-4 (2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one)

• Product Name: 2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one
• CAS No: 1248559-69-4
• MF: C₁₁H₁₄N₄OS
• MW: 250.320060253143
• MDL: MFCD17267348
• CID: 4773151
• PubChem ID: 136319851
• Update Time: 2025-06-12

2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one
• 2-(4-AMINO-PIPERIDIN-1-YL)-3H-THIENO[3,2-D]PYRIMIDIN-4-ONE
• 2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one

• MDL： MFCD17267348
• Inchi： 1S/C11H14N4OS/c12-7-1-4-15(5-2-7)11-13-8-3-6-17-9(8)10(16)14-11/h3,6-7H,1-2,4-5,12H2,(H,13,14,16)
• InChI Key： OGEOTOQXRSSVNL-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(NC(=N2)N1CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 351
• XLogP3: 0.3
• Topological Polar Surface Area: 99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one

Introduction to 2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1248559-69-4) in Modern Pharmaceutical Research

The compound 2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one, identified by its CAS number 1248559-69-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a fused thienopyrimidine core linked to a piperidine moiety, has garnered considerable attention due to its unique structural and pharmacological properties. The presence of an amine group on the piperidine ring and the electron-deficient nature of the thienopyrimidine scaffold make this compound a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the potential of thieno[3,2-d]pyrimidine derivatives as scaffolds for novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The structural features of 2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one contribute to its ability to interact with biological targets in multiple ways, making it an attractive molecule for medicinal chemists.

One of the most compelling aspects of this compound is its dual functionality. The amine group on the piperidine ring can participate in hydrogen bonding and ionic interactions with biological targets, while the thienopyrimidine core provides a rigid structure that enhances binding affinity. This combination has been successfully leveraged in the design of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways.

In particular, research has demonstrated that derivatives of thieno[3,2-d]pyrimidine can inhibit kinases and other enzymes implicated in cancer progression. The amine-piperidine moiety in 2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one allows for selective binding to these enzymes, potentially minimizing off-target effects. Preliminary computational studies have suggested that this compound may disrupt critical protein-protein interactions involved in cell signaling cascades.

The synthesis of 2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one presents an intriguing challenge due to its complex heterocyclic structure. However, advances in synthetic methodologies have made it feasible to produce this compound with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the thienopyrimidine core. Additionally, protecting group strategies have been employed to ensure regioselective functionalization of the molecule.

Once synthesized, the pharmacological evaluation of 2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one involves rigorous testing across various models to assess its efficacy and safety. In vitro assays are conducted to evaluate its interaction with target enzymes and receptors, while in vivo studies provide insights into its biological activity and potential therapeutic applications. These studies often involve comparing the compound's performance with known reference drugs to determine its relative potency and selectivity.

The growing interest in thieno[3,2-d]pyrimidine derivatives is not without precedent. Several related compounds have already entered clinical trials for their potential in treating cancers and inflammatory diseases. The success of these molecules underscores the importance of exploring new analogs like 2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one, which may offer improved pharmacokinetic properties or enhanced biological activity.

The development of novel pharmaceuticals is a dynamic process that relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one exemplifies how structural innovation can lead to the discovery of new therapeutic agents with significant clinical implications. As research continues to uncover the full potential of this compound and its derivatives, it is likely that new applications will emerge across multiple therapeutic areas.

In conclusion,2-(4-Aminopiperidin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1248559-69-4) represents a promising entry point for drug discovery efforts targeting diseases such as cancer and inflammation. Its unique structural features and demonstrated biological activity make it a valuable asset in the pharmaceutical industry's quest for innovative treatments. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical use.